2-(cyclopentylthio)-N-((2-(furan-2-yl)pyridin-4-yl)methyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[[2-(furan-2-yl)pyridin-4-yl]methyl]acetamide
• InChI: InChI=1S/C17H20N2O2S/c20-17(12-22-14-4-1-2-5-14)19-11-13-7-8-18-15(10-13)16-6-3-9-21-16/h3,6-10,14H,1-2,4-5,11-12H2,(H,19,20)
• InChI Key: POROORYXVWJFSB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NCC2=CC(=NC=C2)C3=CC=CO3
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

2-(cyclopentylthio)-N-((2-(furan-2-yl)pyridin-4-yl)methyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a synthetic molecule that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Biological Activities

A series of polysubstituted pyridine derivatives have been designed and synthesized, demonstrating certain fungicidal and herbicidal activities. These compounds, including derivatives similar to 2-(cyclopentylthio)-N-((2-(furan-2-yl)pyridin-4-yl)methyl)acetamide, were prepared through synthetic routes and their structures confirmed by analytical methods. Preliminary bioassays indicate the potential of these compounds in agricultural bioactivity (Li Zheng & W. Su, 2005).

Chemical Properties and Synthesis Routes

Research on the pyrolysis of N-acetylglucosamine has identified a range of nitrogen-containing compounds, including acetamidofurans and acetamidopyrones, highlighting the diverse chemical properties and potential applications of acetamide derivatives in chemical synthesis and analysis (R. Franich, S. J. Goodin, & A. Wilkins, 1984).

Conformational Analysis for Agonist Development

A study on the synthesis of a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides, focusing on their conformational analysis, has contributed to the development of potent opioid kappa agonists. This research highlights the importance of structural analysis in designing compounds with specific biological activities (G. Costello et al., 1991).

Pharmacological Characterization

Another study characterized a novel κ-opioid receptor antagonist, providing insights into the receptor binding affinity and selectivity of similar compounds. This research is pivotal for understanding the pharmacological actions of these chemical entities (S. Grimwood et al., 2011).

Antioxidative Activity of Heterocyclic Compounds

Heterocyclic compounds found in coffee volatiles, which include furans and pyrroles, have been examined for their antioxidative activity. This study underscores the potential health benefits and chemical applications of such compounds (Kenichi Yanagimoto et al., 2002).